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Compound of Interest

Compound Name: SKF 83959

Cat. No.: B1663693

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the handling and disposal
of SKF 83959, a benzazepine derivative commonly used in neuroscience research as a
dopamine D1-like receptor partial agonist. While Safety Data Sheets (SDS) for SKF 83959
hydrobromide indicate it is not classified as a hazardous substance under the Globally
Harmonized System (GHS), adherence to standard laboratory safety protocols is essential to
ensure a safe research environment.[1][2]

Personal Protective Equipment (PPE) and Handling

Even when working with non-hazardous-rated substances like SKF 83959, a proactive
approach to safety is paramount. The following PPE is recommended as a minimum standard
for handling this compound in a laboratory setting.

Core PPE Requirements:

o Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are mandatory. For
procedures with a risk of splashing, chemical splash goggles should be worn.

o Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental
contact. If more prolonged contact is anticipated, or when handling stock solutions, consider
double-gloving or using gloves with higher chemical resistance. Always inspect gloves for
integrity before use and change them immediately if contaminated.
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Protective Clothing: A standard laboratory coat should be worn and fully buttoned to protect
from potential splashes. Long pants and closed-toe shoes are required to ensure no skin is
exposed.

Respiratory Protection: Typically not required when handling small quantities in a well-
ventilated area. If there is a potential for aerosolization or if working with larger quantities, a
risk assessment should be performed to determine if respiratory protection is necessary.

Operational and Disposal Plans

Proper handling and disposal are critical for maintaining a safe laboratory. The following step-
by-step guidance outlines the lifecycle of SKF 83959 in the laboratory, from receipt to disposal.

Receiving and Storage:

 Inspection: Upon receipt, inspect the container for any damage or leaks.

» Storage: Store SKF 83959 in a cool, dry, and well-ventilated area, away from incompatible
materials. Keep the container tightly closed when not in use. The hydrobromide salt form of
SKF 83959 generally has enhanced stability.[3]

Preparation of Solutions:

SKF 83959 is often used in experimental settings where it is dissolved in a solvent.

e Solvent Selection: SKF 83959 is soluble in DMSO.[4] The hydrobromide salt form typically
offers enhanced water solubility.[3]

Weighing: When weighing the solid compound, do so in a chemical fume hood or on a bench
with adequate ventilation to avoid inhalation of any fine particulates.

Dissolving: Add the solvent to the weighed compound slowly. If preparing solutions for in vivo
or cell culture experiments, ensure sterile techniques are used.

Experimental Use:

o All work with SKF 83959, particularly when in solution, should be conducted in a designated
area, such as a chemical fume hood or on a laboratory bench, to contain any potential spills.
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» Avoid direct contact with skin, eyes, and clothing.
e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the compound, even if gloves were worn.

Spill Management:

o Alert Personnel: Notify others in the immediate area of the spill.
o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the vicinity.

o Containment: For small spills, use an appropriate absorbent material (e.g., chemical
absorbent pads or granules) to contain the spill.

o Cleanup: Wearing appropriate PPE, carefully clean the affected area.

o Disposal: All materials used for spill cleanup should be treated as chemical waste and
disposed of accordingly.

Disposal Plan:

o Waste Categorization: Although SKF 83959 is not classified as hazardous, it should be
disposed of as chemical waste. Do not dispose of SKF 83959 or its solutions down the drain
or in regular trash.

o Waste Containers: Use clearly labeled, leak-proof containers for all SKF 83959 waste,
including unused compound, solutions, and contaminated consumables (e.g., pipette tips,
tubes, gloves).

o Segregation: Keep SKF 83959 waste separate from other incompatible waste streams.

» Collection: Follow your institution's specific procedures for chemical waste pickup and
disposal.

Compound Data

While no specific quantitative exposure limits have been established due to its non-hazardous
classification, the following table summarizes key properties of SKF 83959 hydrobromide.
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Property Value Reference
Molecular Formula C1sH20CINO2 + HBr [5]
Molecular Weight 398.73 g/mol [5]

Purity >98% [5]
Solubility Soluble in DMSO [4]

Storage Store at room temperature

Experimental Workflow and Safety Protocol

The following diagrams illustrate the logical flow for safely handling SKF 83959 in a research

setting.
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Caption: Workflow for Handling SKF 83959.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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